Cas no 1021032-33-6 (8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

8-(2-Phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a structurally complex heterocyclic compound featuring a spiro[4.5]decane core with multiple functional groups. Its unique architecture, combining phenoxyethyl and phenoxyacetyl substituents on a triazaspiro framework, suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecules. The presence of both amide and spirocyclic moieties may enhance stability and binding affinity in target interactions. This compound could serve as an intermediate in synthesizing pharmacologically active agents, such as CNS modulators or enzyme inhibitors, due to its rigid, three-dimensional structure. Further research is required to fully elucidate its applications and physicochemical properties.
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione structure
1021032-33-6 structure
Product Name:8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
CAS No:1021032-33-6
MF:C23H25N3O5
MW:423.46170592308
CID:6205815
PubChem ID:42109507
Update Time:2025-05-23

8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • AKOS024493489
    • 1021032-33-6
    • VU0632452-1
    • F5047-0333
    • Inchi: 1S/C23H25N3O5/c27-20(17-31-19-9-5-2-6-10-19)25-13-11-23(12-14-25)21(28)26(22(29)24-23)15-16-30-18-7-3-1-4-8-18/h1-10H,11-17H2,(H,24,29)
    • InChI Key: SSHNQMUZCZFMIU-UHFFFAOYSA-N
    • SMILES: O=C1C2(CCN(C(COC3C=CC=CC=3)=O)CC2)NC(N1CCOC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 423.17942091g/mol
  • Monoisotopic Mass: 423.17942091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 88.2Ų

8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5047-0333-2μmol
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021032-33-6
2μmol
$57.0 2023-09-10
Life Chemicals
F5047-0333-5μmol
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021032-33-6
5μmol
$63.0 2023-09-10
Life Chemicals
F5047-0333-10μmol
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021032-33-6
10μmol
$69.0 2023-09-10
Life Chemicals
F5047-0333-20μmol
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021032-33-6
20μmol
$79.0 2023-09-10
Life Chemicals
F5047-0333-1mg
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021032-33-6
1mg
$54.0 2023-09-10
Life Chemicals
F5047-0333-2mg
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021032-33-6
2mg
$59.0 2023-09-10
Life Chemicals
F5047-0333-3mg
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021032-33-6
3mg
$63.0 2023-09-10
Life Chemicals
F5047-0333-4mg
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021032-33-6
4mg
$66.0 2023-09-10
Life Chemicals
F5047-0333-5mg
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021032-33-6
5mg
$69.0 2023-09-10
Life Chemicals
F5047-0333-10mg
8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021032-33-6
10mg
$79.0 2023-09-10

Additional information on 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Overview of 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021032-33-6)

The compound 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021032-33-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique spirocyclic architecture, combined with phenoxy functional groups, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

One of the key features of 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is its heterocyclic core, which is known to enhance molecular stability and bioavailability. This property aligns with current trends in small-molecule drug development, where scientists prioritize compounds with improved pharmacokinetic profiles. The presence of phenoxyethyl and phenoxyacetyl moieties further contributes to its versatility, enabling potential applications in central nervous system (CNS) therapeutics and enzyme modulation.

In recent years, the demand for spirocyclic compounds like 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has surged due to their role in addressing drug resistance and multi-target therapies. This aligns with the growing focus on precision medicine and personalized treatment strategies. Additionally, the compound's CAS No. 1021032-33-6 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and cheminformatics studies.

The synthesis of 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves sophisticated organic chemistry techniques, including multistep reactions and catalytic processes. Its structural complexity poses challenges but also opens doors for innovation in green chemistry and sustainable synthesis. These aspects resonate with the global push toward environmentally friendly pharmaceutical production.

From a commercial perspective, CAS No. 1021032-33-6 is often listed in catalogs of specialized chemical suppliers, catering to research institutions and biotech companies. Its potential as a lead compound in drug development has spurred collaborations between academia and industry, particularly in areas like neurodegenerative diseases and inflammatory disorders. This synergy underscores the compound's value in bridging basic research and translational medicine.

In conclusion, 8-(2-phenoxyacetyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a fascinating intersection of chemical innovation and therapeutic potential. Its structural attributes and bioactivity make it a subject of ongoing investigation, with implications for next-generation pharmaceuticals and molecular design. As research progresses, this compound is likely to remain a focal point in discussions about drug discovery and chemical biology.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd